Cas no 355435-20-0 (N-[4-acetyl-5-(2-methylpropyl)-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide)

• Product Name: N-[4-acetyl-5-(2-methylpropyl)-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide
• CAS No: 355435-20-0
• MF: C₁₆H₂₁N₃O₂S
• MW: 319.421842336655
• CID: 6786650
• PubChem ID: 16414045
• Update Time: 2025-07-16

N-[4-acetyl-5-(2-methylpropyl)-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 355435-20-0
• N-[4-acetyl-5-(2-methylpropyl)-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide
• N-[4-acetyl-5-(2-methylpropyl)-5-phenyl-1,3,4-thiadiazol-2-yl]acetamide
• N-(4-acetyl-5-isobutyl-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetamide
• AKOS005109730
• RS-0227

• Inchi： 1S/C16H21N3O2S/c1-11(2)10-16(14-8-6-5-7-9-14)19(13(4)21)18-15(22-16)17-12(3)20/h5-9,11H,10H2,1-4H3,(H,17,18,20)
• InChI Key： LEUXBQKZVVGWSP-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NN(C(C)=O)C1(C1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 319.13544809g/mol
• Monoisotopic Mass: 319.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.1Ų

Additional information on N-[4-acetyl-5-(2-methylpropyl)-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide

Comprehensive Overview of N-[4-acetyl-5-(2-methylpropyl)-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide (CAS No. 355435-20-0)

N-[4-acetyl-5-(2-methylpropyl)-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide, with the CAS number 355435-20-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both acetyl and phenyl groups in its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

One of the key features of N-[4-acetyl-5-(2-methylpropyl)-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide is its potential application in drug discovery. Recent studies have highlighted the role of thiadiazole derivatives in modulating enzymatic activity and targeting specific biological pathways. For instance, researchers are investigating its potential as an anti-inflammatory or antimicrobial agent, aligning with the growing demand for new treatments against drug-resistant pathogens. The compound's molecular structure allows for interactions with various protein targets, which could lead to breakthroughs in personalized medicine.

From a synthetic chemistry perspective, the preparation of CAS No. 355435-20-0 involves multi-step reactions, including the condensation of acetamide with thiadiazole intermediates. This process requires precise control of reaction conditions to ensure high yield and purity. The compound's solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol makes it suitable for further derivatization, a common practice in medicinal chemistry to enhance bioavailability. Researchers are also exploring its stability under different pH conditions, which is critical for formulation development.

In the context of current trends, the scientific community is increasingly focused on sustainable synthesis methods for complex molecules like N-[4-acetyl-5-(2-methylpropyl)-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide. Green chemistry principles, such as minimizing waste and using eco-friendly catalysts, are being applied to its production. Additionally, computational tools like molecular docking and QSAR modeling are being employed to predict its biological activity, reducing the need for extensive lab testing. These advancements align with the broader shift toward AI-driven drug discovery, a hot topic in 2024.

Another area of interest is the compound's potential role in neurodegenerative disease research. Preliminary studies suggest that thiadiazole-based compounds may exhibit neuroprotective effects, possibly by inhibiting oxidative stress pathways. This has sparked curiosity among researchers studying Alzheimer's and Parkinson's diseases, where oxidative damage plays a significant role. While further validation is needed, the versatility of CAS No. 355435-20-0 underscores its value in multidisciplinary research.

For analytical chemists, characterizing N-[4-acetyl-5-(2-methylpropyl)-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its structural integrity and purity, which are essential for reproducible results in biological assays. The compound's chromatographic behavior is also being studied to optimize separation protocols, a common challenge in pharmaceutical analysis.

In summary, N-[4-acetyl-5-(2-methylpropyl)-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide (355435-20-0) represents a promising scaffold for drug development and biochemical research. Its unique chemical properties, combined with emerging applications in sustainable chemistry and disease treatment, make it a compound worth watching in the coming years. As research progresses, we anticipate new insights into its mechanisms and potential therapeutic benefits.